Cas no 1510300-58-9 (2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid
• CAS No: 1510300-58-9
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 5824775
• PubChem ID: 80570673
• Update Time: 2025-09-27

2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid
• AKOS019136888
• 1510300-58-9
• EN300-6487929
• 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C7H10N2O3S/c1-12-3-2-8-7-9-4-5(13-7)6(10)11/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： UQICYIQGYMVBSH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NCCOC

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.7Ų

Additional information on 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid

Latest Research Insights on 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid (CAS: 1510300-58-9)

2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid (CAS: 1510300-58-9) is a thiazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility.

Recent studies have focused on the synthesis and optimization of 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid as a key intermediate for the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies, including microwave-assisted reactions and catalytic processes, to improve the yield and purity of this compound. These efforts are critical for scaling up production and ensuring reproducibility in preclinical studies.

In the context of drug discovery, 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid has shown promise as a scaffold for designing inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a building block for developing kinase inhibitors, which are relevant in cancer therapy. The compound's ability to modulate protein-protein interactions has also been explored, opening new avenues for treating diseases with high unmet medical needs.

Pharmacological evaluations of derivatives based on this thiazole core have revealed interesting bioactivity profiles. In vitro assays have indicated moderate to high potency against certain cancer cell lines, with mechanisms of action involving apoptosis induction and cell cycle arrest. Additionally, its metabolic stability and pharmacokinetic properties are under investigation to assess its suitability as a lead compound for further optimization.

Beyond its therapeutic potential, 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid has also been studied for its role in chemical biology. Researchers have utilized it as a probe to investigate biological pathways and identify novel drug targets. Its compatibility with click chemistry and other bioconjugation techniques makes it a versatile tool for labeling and imaging applications.

In conclusion, the ongoing research on 2-[(2-Methoxyethyl)amino]-1,3-thiazole-5-carboxylic acid (CAS: 1510300-58-9) highlights its multifaceted role in drug discovery and chemical biology. While significant progress has been made in understanding its synthetic and pharmacological properties, further studies are needed to fully exploit its potential. Future directions may include structural modifications to enhance its bioactivity and the development of targeted delivery systems to improve its therapeutic efficacy.